Cas no 7148-80-3 (Benzene-1,2-dicarboxylic acid--benzyl carbamimidothioate (1/1))

Benzene-1,2-dicarboxylic acid--benzyl carbamimidothioate (1/1) structure
7148-80-3 structure
Product Name:Benzene-1,2-dicarboxylic acid--benzyl carbamimidothioate (1/1)
CAS No:7148-80-3
MF:C16H16N2O4S
MW:332.374242782593
CID:2626907
PubChem ID:54603761
Update Time:2025-04-21

Benzene-1,2-dicarboxylic acid--benzyl carbamimidothioate (1/1) Chemical and Physical Properties

Names and Identifiers

    • 7148-80-3
    • NSC-53666
    • NSC53666
    • Benzene-1,2-dicarboxylic acid--benzyl carbamimidothioate (1/1)
    • DTXSID40713728
    • Inchi: 1S/C8H10N2S.C8H6O4/c9-8(10)11-6-7-4-2-1-3-5-7;9-7(10)5-3-1-2-4-6(5)8(11)12/h1-5H,6H2,(H3,9,10);1-4H,(H,9,10)(H,11,12)
    • InChI Key: VVVWOPSWLPRIEN-UHFFFAOYSA-N
    • SMILES: S(C(=N)N)CC1C=CC=CC=1.OC(C1C=CC=CC=1C(=O)O)=O

Computed Properties

  • Exact Mass: 332.08307817Da
  • Monoisotopic Mass: 332.08307817Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 307
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 150Ų
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